4-Cyclopropyl-6-((1-(m-tolylsulfonyl)piperidin-4-yl)methoxy)pyrimidine

Specification

• CAS No.: 2320642-94-0
• Molecular Formula: C20H25N3O3S
• Molecular Weight: 387.5
• IUPAC Name: 4-cyclopropyl-6-[[1-(3-methylphenyl)sulfonylpiperidin-4-yl]methoxy]pyrimidine
• Standard InChI: InChI=1S/C20H25N3O3S/c1-15-3-2-4-18(11-15)27(24,25)23-9-7-16(8-10-23)13-26-20-12-19(17-5-6-17)21-14-22-20/h2-4,11-12,14,16-17H,5-10,13H2,1H3
• Standard InChI Key: UOFZHRFHDPDENV-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)S(=O)(=O)N2CCC(CC2)COC3=NC=NC(=C3)C4CC4

Introduction

4-Cyclopropyl-6-((1-(m-tolylsulfonyl)piperidin-4-yl)methoxy)pyrimidine is a complex organic compound with a molecular formula of C20H25N3O3S and a molecular weight of 387.5 g/mol. This compound belongs to the pyrimidine class, which is a group of heterocyclic aromatic organic compounds, similar to benzene and pyridine but with nitrogen atoms at positions 1 and 3 of the six-membered ring. Pyrimidines are crucial components of nucleic acids (DNA and RNA) and have various applications in pharmaceuticals and biochemistry.

Synthesis and Applications

While specific synthesis methods for 4-Cyclopropyl-6-((1-(m-tolylsulfonyl)piperidin-4-yl)methoxy)pyrimidine are not detailed in the available literature, compounds of this nature are typically synthesized through multi-step reactions involving the formation of the pyrimidine core, followed by the introduction of the cyclopropyl and piperidine moieties. Pyrimidine derivatives are often explored for their potential in medicinal chemistry, particularly in the development of drugs targeting various biological pathways.

Research Findings and Potential Uses

Research on pyrimidine derivatives often focuses on their biological activity, including antiviral, antibacterial, and anticancer properties. While specific studies on 4-Cyclopropyl-6-((1-(m-tolylsulfonyl)piperidin-4-yl)methoxy)pyrimidine are not readily available, related compounds have shown promise in these areas. For instance, modifications to pyrimidine structures can enhance their interaction with biological targets, improving efficacy and reducing side effects.